Cas no 1396807-96-7 (1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• CAS No: 1396807-96-7
• MF: C₁₆H₁₈ClFN₆O
• MW: 364.805124759674
• CID: 5914934
• PubChem ID: 71790135
• Update Time: 2025-10-28

1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea
• 1-(3-chloro-4-fluorophenyl)-3-(2-(4-methylpiperazin-1-yl)pyrimidin-5-yl)urea
• VU0537693-1
• 1396807-96-7
• 1-(3-chloro-4-fluorophenyl)-3-[2-(4-methylpiperazin-1-yl)pyrimidin-5-yl]urea
• F6222-0716
• AKOS024539976

• Inchi： 1S/C16H18ClFN6O/c1-23-4-6-24(7-5-23)15-19-9-12(10-20-15)22-16(25)21-11-2-3-14(18)13(17)8-11/h2-3,8-10H,4-7H2,1H3,(H2,21,22,25)
• InChI Key： VOMOGAUTBSGHNA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(NC1C=NC(=NC=1)N1CCN(C)CC1)=O)F

Computed Properties

• Exact Mass: 364.1214651g/mol
• Monoisotopic Mass: 364.1214651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea

Introduction to 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea (CAS No. 1396807-96-7)

The compound 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea, identified by its CAS number 1396807-96-7, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention for its potential applications in the development of novel therapeutic agents. The unique combination of substituents—3-chloro-4-fluorophenyl, 2-(4-methylpiperazin-1-yl)pyrimidin-5-yl, and urea—imparts distinct chemical and pharmacological properties that make it a promising candidate for further investigation.

Recent research in the area of kinase inhibition has highlighted the importance of pyrimidine derivatives in drug discovery. The presence of a pyrimidine core in this compound suggests potential activity against various kinases, which are pivotal enzymes in numerous cellular signaling pathways. Specifically, the 4-methylpiperazine moiety is known to enhance solubility and bioavailability, while the chloro and fluoro substituents on the aromatic ring contribute to selective binding interactions with biological targets. These structural features align with current trends in medicinal chemistry, where optimizing molecular properties to improve target engagement and reduce off-target effects is paramount.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry applications. The urea functional group serves as a versatile linker, allowing for further derivatization and optimization. This flexibility has been exploited in several recent studies, where analogs of this compound have been synthesized to probe structure-activity relationships (SARs). For instance, modifications to the 4-methylpiperazine ring have shown promising results in enhancing binding affinity to specific kinases, while alterations to the 3-chloro-4-fluorophenyl moiety have revealed new insights into ligand specificity.

The pharmacological profile of 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea has been explored in several preclinical studies. These investigations have focused on its potential as an inhibitor of aberrantly activated kinases implicated in cancer and inflammatory diseases. The compound’s ability to modulate kinase activity has been demonstrated both in vitro and in vivo, with particular interest in its effects on tyrosine kinases. Preliminary data suggest that it may exhibit inhibitory activity against several targets, including those involved in cell proliferation and survival pathways.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the pyrimidine ring, followed by functionalization with the urea group and subsequent introduction of the aromatic substituents. Advances in synthetic methodologies have enabled more efficient production routes, reducing costs and improving scalability. These advancements are crucial for translating promising candidates like this one into viable therapeutic options.

In conclusion, 1-(3-chloro-4-fluorophenyl)-3-2-(4-methylpiperazin-1-yl)pyrimidin-5-ylurea (CAS No. 1396807-96-7) represents a significant contribution to modern drug discovery. Its unique structural features and demonstrated pharmacological activity make it a valuable tool for researchers investigating novel therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies that address unmet medical needs.